Cas no 1247231-60-2 (4-(3-Methylphenyl)butane-2-sulfonyl chloride)

• Product Name: 4-(3-Methylphenyl)butane-2-sulfonyl chloride
• CAS No: 1247231-60-2
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5281802
• Update Time: 2025-10-30

4-(3-Methylphenyl)butane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)butane-2-sulfonyl chloride
• 4-(3-Methylphenyl)butane-2-sulfonyl chloride

• Inchi： 1S/C11H15ClO2S/c1-9-4-3-5-11(8-9)7-6-10(2)15(12,13)14/h3-5,8,10H,6-7H2,1-2H3
• InChI Key： KJMFDVJLUDUNJM-UHFFFAOYSA-N
• SMILES： ClS(C(C)CCC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5

Additional information on 4-(3-Methylphenyl)butane-2-sulfonyl chloride

Introduction to 4-(3-Methylphenyl)butane-2-sulfonyl chloride (CAS No: 1247231-60-2)

4-(3-Methylphenyl)butane-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1247231-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a sulfonyl chloride group at the 2-position of a butane chain, appended to a 3-methylphenyl (m-tolyl) moiety, endows this molecule with unique chemical properties that make it valuable in synthetic chemistry.

The structural features of 4-(3-Methylphenyl)butane-2-sulfonyl chloride contribute to its reactivity and functionality. The sulfonyl chloride moiety is highly electrophilic, making it an excellent electrophile in nucleophilic substitution reactions. This property is particularly useful in the construction of more complex molecular architectures, including heterocyclic compounds and peptidomimetics. Additionally, the 3-methylphenyl group introduces steric and electronic effects that can influence the overall reactivity and selectivity of the compound in various synthetic transformations.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. 4-(3-Methylphenyl)butane-2-sulfonyl chloride serves as a key intermediate in the synthesis of sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to efficiently introduce this sulfonyl chloride group into target molecules allows researchers to explore new pharmacophores and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling applications of 4-(3-Methylphenyl)butane-2-sulfonyl chloride is in the field of medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, sulfonamides derived from this intermediate have shown promise in inhibiting enzymes like dipeptidyl peptidase-4 (DPP-4), which plays a crucial role in glucose homeostasis. The structural flexibility provided by the butane chain and the electron-donating nature of the 3-methylphenyl group allow for fine-tuning of binding interactions with biological targets, leading to enhanced potency and selectivity.

The synthesis of 4-(3-Methylphenyl)butane-2-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route involves the chlorosulfonation of 3-methylbenzene followed by reduction and subsequent sulfonylation at the desired position. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields. These developments align with the broader trend toward green chemistry principles, emphasizing minimal environmental impact throughout the synthetic process.

Recent studies have also highlighted the utility of 4-(3-Methylphenyl)butane-2-sulfonyl chloride in material science applications. Sulfonyl chlorides can be used to functionalize polymers and surfaces, imparting specific chemical properties such as adhesion or reactivity. The incorporation of this moiety into polymer backbones has led to materials with enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in industries ranging from aerospace to electronics.

The pharmaceutical industry continues to explore novel derivatives of 4-(3-Methylphenyl)butane-2-sulfonyl chloride to expand its therapeutic potential. Computational modeling techniques have been instrumental in predicting how structural modifications will affect biological activity. By integrating experimental data with computational insights, researchers can design sulfonamide-based drugs with optimized pharmacokinetic profiles. This interdisciplinary approach combines expertise from organic chemistry, medicinal chemistry, and computational biology to accelerate drug discovery efforts.

In conclusion,4-(3-Methylphenyl)butane-2-sulfonyl chloride (CAS No: 1247231-60-2) is a versatile intermediate with significant applications across multiple scientific disciplines. Its role in synthesizing biologically active molecules underscores its importance in pharmaceutical research, while its structural features also make it valuable for material science innovations. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,4-(3-Methylphenyl)butane-2-sulfonyl chloride will undoubtedly remain a key building block for future discoveries.